Cas no 865285-80-9 (4-methoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-methoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 865285-80-9
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 5866616
• PubChem ID: 5059546
• Update Time: 2025-08-04

4-methoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methoxy-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• AKOS024607756
• SR-01000012126-1
• 865285-80-9
• 4-methoxy-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• 4-methoxy-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• SR-01000012126
• VU0489140-1
• F1374-0227
• 4-methoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C17H15N3O4/c1-22-12-9-7-11(8-10-12)15(21)18-17-20-19-16(24-17)13-5-3-4-6-14(13)23-2/h3-10H,1-2H3,(H,18,20,21)
• InChI Key： SRBMYWAWYRFLJJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• pka: 10.71±0.70(Predicted)

Additional information on 4-methoxy-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

4-Methoxy-N-(5-(2-Methoxyphenyl)-1,3,4-Oxadiazol-2-yl)Benzamide: A Comprehensive Overview

The compound 4-methoxy-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide (CAS No. 865285-80-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzamides, which are widely studied for their diverse applications in drug design and material science. The structure of this molecule is characterized by a benzamide core substituted with a methoxy group at the para position and an oxadiazole ring attached via an N-heteroatom. The oxadiazole moiety itself is further substituted with a methoxyphenyl group, adding complexity and functionality to the molecule.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry due to their unique electronic properties and ability to form hydrogen bonds. These attributes make them promising candidates for targeting various biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that oxadiazole derivatives can exhibit potent inhibitory activity against kinase enzymes, which are key players in cancer progression. The 4-methoxy-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide compound has shown particular promise in this regard, with preliminary data indicating its potential as a lead compound for anti-cancer drug development.

The synthesis of 4-methoxy-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the oxadiazole ring through cyclization reactions and subsequent substitution reactions to introduce the methoxyphenyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of pharmacokinetics, recent investigations have focused on understanding the absorption, distribution, metabolism, and excretion (ADME) properties of 4-methoxy-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide. Studies conducted in preclinical models suggest that this compound exhibits favorable bioavailability and pharmacokinetic profiles. Its ability to penetrate cellular membranes efficiently makes it a strong candidate for targeting intracellular therapeutic targets.

Another area of active research is the exploration of 4-methoxy-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide as a potential modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and disrupting them has emerged as a novel strategy in drug discovery. Early findings indicate that this compound can modulate specific PPIs involved in inflammation and immune response pathways, opening new avenues for its application in treating autoimmune diseases.

The structural versatility of 4-methoxy-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide also makes it an attractive candidate for materials science applications. Its ability to form self-assembled monolayers and its photoresponsive properties have been explored in nanotechnology research. These attributes could pave the way for its use in developing advanced materials for electronic devices or sensors.

In conclusion, 4-methoxy-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide (CAS No. 865285-80-9) represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique chemical structure and promising biological activity position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in advancing innovative solutions across medicine and materials science.